Cas no 936-89-0 (Phenol,2,4-diethyl-)

• Product Name: Phenol,2,4-diethyl-
• CAS No: 936-89-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 819450
• PubChem ID: 70296
• Update Time: 2025-04-19

Phenol,2,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-diethyl-
• 2,4-diethylphenol
• MB23888
• EINECS 213-318-1
• AKOS016344449
• UNII-Z6WH316PFW
• BB 0261978
• 936-89-0
• NS00039581
• SCHEMBL1021944
• Phenol, 2,4-diethyl-
• DTXSID70239481
• Z6WH316PFW

• Inchi： 1S/C10H14O/c1-3-8-5-6-10(11)9(4-2)7-8/h5-7,11H,3-4H2,1-2H3
• InChI Key： LMLAXOBGXCTWBJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CC)C=C1CC

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9688 (estimate)
• Melting Point: 46.81°C (estimate)
• Boiling Point: 228°C
• Refractive Index: 1.5133 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids